Cas no 2228633-45-0 (3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol
• CAS No: 2228633-45-0
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5937577
• PubChem ID: 165710415
• Update Time: 2025-09-28

3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol
• 2228633-45-0
• EN300-1767536

• Inchi： 1S/C11H15NOS/c13-11(6-12-7-11)9-5-14-10-4-2-1-3-8(9)10/h5,12-13H,1-4,6-7H2
• InChI Key： OSSKUSSVQRDWHX-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)C1(CNC1)O

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.5Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol

Exploring the Potential of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol (CAS No. 2228633-45-0) in Modern Pharmaceutical Research

The compound 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol (CAS No. 2228633-45-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery. As researchers delve deeper into the realm of heterocyclic chemistry, this molecule stands out for its azetidine and benzothiophene moieties, which are known to contribute to bioactive interactions. The presence of a hydroxyl group on the azetidin-3-ol ring further enhances its versatility, making it a promising candidate for modulating biological targets.

In the context of current pharmaceutical trends, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol aligns with the growing demand for novel scaffolds in central nervous system (CNS) drug development. The benzothiophene core, a privileged structure in medicinal chemistry, has been linked to activity against neurological disorders, a topic frequently searched by researchers and clinicians alike. This compound’s potential to cross the blood-brain barrier (BBB)—a hot topic in neuropharmacology—could open doors for treating conditions like Parkinson’s disease or depression, addressing common queries about "new CNS drug candidates."

From a synthetic chemistry perspective, the azetidine ring in CAS No. 2228633-45-0 offers intriguing possibilities. Recent publications highlight the role of saturated nitrogen heterocycles in improving metabolic stability—a key concern in AI-driven drug design discussions. Computational studies suggest that the 3-ol substitution may influence hydrogen bonding patterns, a feature often explored in "molecular docking" searches. These attributes make the compound a valuable subject for structure-activity relationship (SAR) studies, particularly in fragment-based drug discovery, another trending topic in pharmaceutical forums.

The therapeutic potential of 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol extends beyond neurology. Its structural motifs resonate with ongoing research in GPCR-targeted therapies, a frequently searched term in biotech innovation circles. The benzothiophene component shares similarities with approved drugs acting on serotonin receptors, aligning with popular inquiries about "next-generation antidepressants." Moreover, the compound’s chiral center at the azetidine-3-ol position invites exploration into enantioselective synthesis—a subject of high interest in green chemistry and catalysis research.

Analytical characterization of CAS No. 2228633-45-0 reveals stability under physiological pH conditions, addressing common questions about "drug-like properties." Advanced techniques like NMR crystallography—increasingly searched in material science databases—could further elucidate its solid-state behavior. As the pharmaceutical industry shifts toward targeted protein degradation (a trending methodology), the azetidin-3-ol scaffold might serve as a linker moiety, connecting to discussions about "PROTAC design" in recent literature.

In conclusion, 3-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)azetidin-3-ol represents a multifaceted tool for modern drug discovery. Its intersection with neuroactive compounds, heterocyclic synthesis, and computational chemistry positions it at the forefront of addressing today’s most searched challenges: from "blood-brain barrier penetration" to "sustainable medicinal chemistry." As research progresses, this compound may well emerge as a cornerstone in developing next-generation therapeutics.